Cas no 1806459-25-5 (3-(2-Chloropropanoyl)-2-(methylthio)benzoic acid)

3-(2-Chloropropanoyl)-2-(methylthio)benzoic acid is a specialized organic compound featuring a benzoic acid core substituted with a 2-chloropropanoyl group at the 3-position and a methylthio group at the 2-position. This structure imparts reactivity suitable for use as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both electrophilic (chloropropanoyl) and nucleophilic (methylthio) moieties enhances its utility in selective functionalization reactions. Its benzoic acid backbone ensures compatibility with standard carboxylate-based coupling methodologies. The compound is typically employed in controlled environments due to its reactive chloropropanoyl group, which facilitates further derivatization. Proper handling and storage are recommended to maintain stability.

3-(2-Chloropropanoyl)-2-(methylthio)benzoic acid structure

1806459-25-5 structure

Product Name:3-(2-Chloropropanoyl)-2-(methylthio)benzoic acid

CAS No:1806459-25-5

MF:C₁₁H₁₁ClO₃S

MW:258.721241235733

CID:4949219

Update Time:2025-10-30

3-(2-Chloropropanoyl)-2-(methylthio)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(2-Chloropropanoyl)-2-(methylthio)benzoic acid
- Inchi： 1S/C11H11ClO3S/c1-6(12)9(13)7-4-3-5-8(11(14)15)10(7)16-2/h3-6H,1-2H3,(H,14,15)
- InChI Key： BKOZXCKFDBMNMM-UHFFFAOYSA-N
- SMILES： ClC(C)C(C1C=CC=C(C(=O)O)C=1SC)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 282
XLogP3: 2.7
Topological Polar Surface Area: 79.7

3-(2-Chloropropanoyl)-2-(methylthio)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015015876-250mg	3-(2-Chloropropanoyl)-2-(methylthio)benzoic acid	1806459-25-5	97%	250mg	480.00 USD	2021-06-18
Alichem	A015015876-500mg	3-(2-Chloropropanoyl)-2-(methylthio)benzoic acid	1806459-25-5	97%	500mg	847.60 USD	2021-06-18
Alichem	A015015876-1g	3-(2-Chloropropanoyl)-2-(methylthio)benzoic acid	1806459-25-5	97%	1g	1,490.00 USD	2021-06-18

3-(2-Chloropropanoyl)-2-(methylthio)benzoic acid Related Literature

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Additional information on 3-(2-Chloropropanoyl)-2-(methylthio)benzoic acid

3-(2-Chloropropanoyl)-2-(methylthio)benzoic Acid: A Comprehensive Overview

The compound with CAS No 1806459-25-5, known as 3-(2-Chloropropanoyl)-2-(methylthio)benzoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a methylthio group and a chloroalkyl substituent. The benzoic acid core provides a foundation for various chemical reactions, while the methylthio and chloroalkyl groups introduce functional diversity, making this compound versatile for multiple applications.

Recent studies have highlighted the potential of 3-(2-Chloropropanoyl)-2-(methylthio)benzoic acid in drug discovery. Its structure allows for the exploration of its biological activity, particularly in inhibiting key enzymes involved in diseases such as cancer and neurodegenerative disorders. Researchers have employed advanced computational methods to predict its binding affinity to specific protein targets, revealing promising results that warrant further experimental validation.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzoic acid derivative. The introduction of the methylthio group is achieved through nucleophilic substitution reactions, while the chloroalkyl substituent is incorporated via acylation techniques. These steps are carefully optimized to ensure high yields and purity, reflecting the precision required in modern organic synthesis.

From an environmental perspective, understanding the degradation pathways of 3-(2-Chloropropanoyl)-2-(methylthio)benzoic acid is crucial for assessing its ecological impact. Recent research has focused on its biodegradation under various conditions, revealing that it undergoes rapid breakdown in aerobic environments due to the action of microbial enzymes. This finding is significant for industries seeking sustainable chemical solutions.

In conclusion, 3-(2-Chloropropanoyl)-2-(methylthio)benzoic acid stands out as a valuable compound with diverse applications and promising research avenues. Its unique structure, combined with cutting-edge synthetic and analytical techniques, positions it as a key player in advancing scientific knowledge and technological innovation.